Cas no 836679-08-4 (3-Pyridinecarboxamide,N-[cis-4-[[(3-cyanophenyl)sulfonyl]amino]cyclohexyl]-5-fluoro-2-[3-(methylthio)phenoxy]-)

• Product name: 3-Pyridinecarboxamide,N-[cis-4-[[(3-cyanophenyl)sulfonyl]amino]cyclohexyl]-5-fluoro-2-[3-(methylthio)phenoxy]-
• CAS No: 836679-08-4
• MF: C₂₆H₂₅FN₄O₄S₂
• MW: 540.629506826401
• CID: 1816430

3-Pyridinecarboxamide,N-[cis-4-[[(3-cyanophenyl)sulfonyl]amino]cyclohexyl]-5-fluoro-2-[3-(methylthio)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide,N-[cis-4-[[(3-cyanophenyl)sulfonyl]amino]cyclohexyl]-5-fluoro-2-[3-(methylthio)phenoxy]-
• 3-Pyridinecarboxamide, N-[cis-4-[[(3-cyanophenyl)sulfonyl]amino]cyclohexyl]-5-fluoro-2-[3-(methylthio)phenoxy]-

• Inchi： 1S/C26H25FN4O4S2/c1-36-22-6-3-5-21(14-22)35-26-24(13-18(27)16-29-26)25(32)30-19-8-10-20(11-9-19)31-37(33,34)23-7-2-4-17(12-23)15-28/h2-7,12-14,16,19-20,31H,8-11H2,1H3,(H,30,32)/t19-,20+
• InChI Key： ANBRFCNISVMJMC-BGYRXZFFSA-N
• SMILES： C1(OC2=CC=CC(SC)=C2)=NC=C(F)C=C1C(N[C@@H]1CC[C@H](NS(C2=CC=CC(C#N)=C2)(=O)=O)CC1)=O

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• pka: 10.54±0.40(Predicted)